molecular formula C12H15N3O2 B8786442 tert-Butyl ((5-cyanopyridin-3-yl)methyl)carbamate

tert-Butyl ((5-cyanopyridin-3-yl)methyl)carbamate

Cat. No.: B8786442
M. Wt: 233.27 g/mol
InChI Key: ZKRJXMCDEWYDCS-UHFFFAOYSA-N
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Description

Tert-Butyl ((5-cyanopyridin-3-yl)methyl)carbamate is a useful research compound. Its molecular formula is C12H15N3O2 and its molecular weight is 233.27 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H15N3O2

Molecular Weight

233.27 g/mol

IUPAC Name

tert-butyl N-[(5-cyanopyridin-3-yl)methyl]carbamate

InChI

InChI=1S/C12H15N3O2/c1-12(2,3)17-11(16)15-8-10-4-9(5-13)6-14-7-10/h4,6-7H,8H2,1-3H3,(H,15,16)

InChI Key

ZKRJXMCDEWYDCS-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)OC(=O)NCC1=CC(=CN=C1)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To tert-butyl (5-bromopyridin-3-yl)methylcarbamate (384 mg, 1.34 mmol) in DMF (10 ml), Zn(CN)2 (94 mg, 0.80 mmol) and Pd(PPh3)4 were added and heated at 110° C. for 3 h. Then the reaction mixture was cooled to RT, diluted with ether, washed with ammonium hydroxide solution, water and brine. Crude residue was column chromatographed (40% ethylacetate/60% Hexanes) to yield tert-butyl (5-cyanopyridin-3-yl)methylcarbamate in 86% yield.
Quantity
384 mg
Type
reactant
Reaction Step One
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Quantity
10 mL
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reactant
Reaction Step One
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Zn(CN)2
Quantity
94 mg
Type
catalyst
Reaction Step One
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

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